Cas no 2639424-22-7 (1-(tert-butoxy)carbonyl-1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylic acid
• CAS No: 2639424-22-7
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 5641790
• PubChem ID: 165897528
• Update Time: 2025-05-22

1-(tert-butoxy)carbonyl-1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylic acid
• EN300-27783604
• 2639424-22-7
• 1-(tert-butoxy)carbonyl-1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylic acid

• Inchi： 1S/C12H17N3O4/c1-12(2,3)19-11(18)15-6-4-5-14-7-13-8(9(14)15)10(16)17/h7H,4-6H2,1-3H3,(H,16,17)
• InChI Key： PKGCIQJDLFJOBD-UHFFFAOYSA-N
• SMILES： O(C(N1C2=C(C(=O)O)N=CN2CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.12190603g/mol
• Monoisotopic Mass: 267.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(tert-butoxy)carbonyl-1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylic acid

1-(tert-butoxy)carbonyl-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylic Acid (CAS 2639424-22-7): A Versatile Building Block in Modern Organic Synthesis

In the rapidly evolving field of pharmaceutical chemistry and material science, 1-(tert-butoxy)carbonyl-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylic acid (CAS 2639424-22-7) has emerged as a crucial intermediate compound. This heterocyclic derivative, featuring both imidazo[1,5-a]pyrimidine core and carboxylic acid functionality, offers unique structural advantages for drug discovery programs and specialty chemical applications.

The molecular structure of 1-(tert-butoxy)carbonyl-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylic acid combines the electron-rich characteristics of nitrogen-containing heterocycles with the versatile reactivity of a Boc-protected amine and carboxylic acid group. This dual functionality makes it particularly valuable in peptide coupling reactions and bioconjugation chemistry, addressing current research trends in targeted drug delivery systems and PROTAC (Proteolysis Targeting Chimera) development.

Recent studies highlight the growing importance of imidazo[1,5-a]pyrimidine derivatives in medicinal chemistry, particularly as kinase inhibitors and allosteric modulators. The CAS 2639424-22-7 compound serves as a strategic precursor for developing novel therapeutic agents against various diseases, aligning with the pharmaceutical industry's focus on small molecule drug discovery and precision medicine approaches.

From a synthetic chemistry perspective, the tert-butoxy carbonyl (Boc) protecting group in this molecule offers excellent stability under various reaction conditions while allowing selective deprotection when needed. This characteristic makes 1-(tert-butoxy)carbonyl-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylic acid particularly valuable for solid-phase peptide synthesis and combinatorial chemistry applications, where orthogonal protection strategies are essential.

The carboxylic acid moiety at the 8-position enables diverse derivatization opportunities through standard coupling reactions, addressing the increasing demand for structure-activity relationship (SAR) studies in drug development. Researchers are particularly interested in its potential to create bioisosteric replacements for conventional aromatic acids in lead optimization processes.

In material science applications, the imidazo[1,5-a]pyrimidine scaffold of this compound has shown promise in developing organic electronic materials and coordination polymers. The extended π-conjugation system combined with multiple nitrogen atoms offers interesting photophysical properties, making it relevant for OLED materials and molecular sensors development.

Quality control of CAS 2639424-22-7 material typically involves HPLC analysis with UV detection, ensuring high purity levels (>98%) required for pharmaceutical applications. The compound's stability profile recommends storage at 2-8°C under inert atmosphere, following current GMP guidelines for advanced intermediates.

The synthetic accessibility of 1-(tert-butoxy)carbonyl-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylic acid from commercially available starting materials has made it increasingly popular in both academic and industrial settings. Recent patent literature reveals its utility in preparing BTK inhibitors and JAK/STAT pathway modulators, reflecting the compound's relevance in addressing autoimmune and inflammatory conditions.

From a regulatory perspective, this compound falls under standard laboratory chemicals classification, with no special handling requirements beyond basic laboratory safety protocols. Its molecular weight of 279.28 g/mol and moderate solubility in polar organic solvents facilitate various organic transformations and formulation development processes.

As the pharmaceutical industry continues to explore heterocyclic compounds with improved pharmacokinetic properties, 1-(tert-butoxy)carbonyl-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylic acid stands out as a valuable building block. Its balanced lipophilicity (predicted LogP ~1.5) and hydrogen bonding capacity make it particularly attractive for designing CNS-penetrant molecules and bioavailable drug candidates.

The growing market for custom synthesis and contract research services has increased demand for specialized intermediates like CAS 2639424-22-7. Suppliers are responding with scalable production processes that maintain the compound's high purity while meeting the needs of kilolab-scale and pilot plant operations.

In analytical characterization, the compound typically shows characteristic NMR signals at δ 1.5 ppm (Boc methyls), 4-5 ppm (CH2 protons of the saturated ring), and 8-9 ppm (aromatic protons), with the carboxylic acid proton appearing as a broad singlet around δ 12-13 ppm. These spectral features facilitate quality assessment and reaction monitoring in synthetic applications.

Future research directions for imidazo[1,5-a]pyrimidine derivatives may explore their potential in covalent inhibitor design and protein degradation platforms. The versatility of 1-(tert-butoxy)carbonyl-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylic acid positions it as a key player in these emerging therapeutic strategies, particularly for challenging drug targets.

For researchers investigating structure-based drug design, the crystalline form of this compound (when available) provides valuable insights into preferred molecular conformations and intermolecular interactions. Such information proves invaluable in lead compound optimization and co-crystal engineering efforts.

As sustainable chemistry gains prominence, synthetic routes to CAS 2639424-22-7 that minimize hazardous byproducts and employ green solvents are becoming increasingly important. Recent advances in flow chemistry and catalytic methods may offer more efficient pathways to this valuable intermediate.